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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1222039

Get Quote

N6-Cyclohexyladenosine (CHA) Disposal & Handling Guide

Executive Summary: Immediate Action Protocol
For researchers handling N6-Cyclohexyladenosine (CAS: 36396-99-3), the primary risk lies in

its high potency as an Adenosine A1 receptor agonist.[1] Unlike generic organic waste, trace

amounts of CHA can exert significant physiological effects (bradycardia, sedation) if absorbed

or released into water systems.

The Golden Rule: Treat CHA as a high-potency bioactive compound. Incineration is the only

acceptable final disposal method.
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Category Action

Primary Disposal
High-Temperature Incineration (with

afterburner/scrubber).[1]

Prohibited
NEVER flush down drains. NEVER dispose of in

general trash.

Spill Cleanup
Isolate area.[2][3] Use Double Nitrile Gloves.

Absorb with inert material.[4]

Storage
-20°C, desiccated. Keep secondary containment

to prevent leaks.[2]

Hazard Profile & Scientific Rationale
To ensure safety compliance, you must understand the causality of the hazard. CHA is not

merely a chemical irritant; it is a pharmacologically active agent.

Mechanism of Action: CHA is a selective Adenosine A1 receptor agonist (

values often < 10 nM).[4][5]

Physiological Risk: Accidental exposure (transdermal or inhalation) can trigger potent A1-

mediated responses:[1]

Cardiovascular: Significant bradycardia (slowing of heart rate) and heart block.

CNS: Sedation, hypothermia, and respiratory depression.

Environmental Impact: As a stable organic molecule, CHA can persist in water systems,

posing risks to aquatic life by disrupting adenosine signaling pathways common across

species.

Self-Validating Safety Check: Before handling waste, ask: "If this waste container leaks, do I

have the antagonist (e.g., Theophylline or DPCPX) available for emergency medical

reference?"
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Detailed Disposal Workflows
A. Solid Waste (Powder, Contaminated PPE, Sharps)
Solid waste includes expired stock powder, weighing boats, contaminated gloves, and paper

towels used for wiping surfaces.

Segregation: Do not mix CHA waste with general lab trash. Use a dedicated Hazardous

Waste Container labeled "Toxic Organic Solid."

Packaging:

Place solid waste inside a clear, sealable polyethylene bag (minimum 2 mil thickness).

Seal the bag and place it inside the rigid hazardous waste drum/box.

Labeling:

Chemical Name: N6-Cyclohexyladenosine.[4][5][6][7][8][9]

Hazard Class: Toxic (6.1).

Constituents: >98% CHA (if pure) or "Trace CHA on debris."

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)
Most CHA is dissolved in DMSO or Ethanol.

Compatibility: Ensure the waste container is chemically compatible with the solvent (HDPE is

generally safe for DMSO/Ethanol mixtures).

Collection:

Pour liquid waste into a Narrow-Mouth Waste Carboy.

Do not overfill (leave 10% headspace).

Rinsing:
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Triple-rinse empty stock vials with a small volume of Ethanol.

Crucial Step: Add the rinsate to the liquid waste container. Do not pour rinsate down the

sink.

Final Handoff: Transfer to your institution's EHS department for incineration.

Decontamination & Spill Management
Standard bleach deactivation is insufficient for stable adenosine analogs. You must use

physical removal followed by solvent extraction.

Protocol for Benchtop Spills:

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If powder is

aerosolized, use a P100 respirator.

Containment: Cover the spill with an absorbent pad or inert material (vermiculite).

Solvent Wash:

Wet a paper towel with Ethanol (70% or higher) or Isopropanol. CHA is lipophilic; water

alone will not effectively solubilize and remove it.

Wipe the area from the outside in to avoid spreading.

Soap Finish: Follow the solvent wipe with a standard detergent and water wash to remove

residue.

Disposal: All pads and towels from steps 2-4 go into the Solid Hazardous Waste stream.

Visualizing the Decision Logic
The following diagram illustrates the critical decision points for CHA disposal, ensuring no path

leads to the sewer or general trash.
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Waste Generation:
N6-Cyclohexyladenosine (CHA)

Determine Physical State Spill / Contamination

Accidental Release

Liquid Waste
(DMSO/Ethanol Solutions)

Solid Waste
(Powder, Gloves, Wipes)

Collect in HDPE Carboy
(Label: Toxic Organic)

Triple Rinse Vials with Ethanol
(Add Rinsate to Carboy)

Apply Hazardous Waste Label
(Must list: N6-Cyclohexyladenosine)

Double Bag in Polyethylene
(Seal Tightly)

Absorb -> Ethanol Wipe -> Detergent
(Collect all materials)

Transfer to EHS/Waste Contractor

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for N6-Cyclohexyladenosine waste streams.[1] Note that all paths

converge on Incineration.

Regulatory & Compliance Data
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While CHA is not explicitly listed by name on the US EPA "P-List" (acutely hazardous), it meets

the criteria for Characteristic Hazardous Waste due to toxicity.

Parameter Specification

CAS Number 36396-99-3

GHS Classification
Acute Tox. 3 (H301); Skin Irrit. 2 (H315); Eye

Irrit.[1] 2A (H319)

RCRA Status Treat as Hazardous Waste (Toxic).

DOT Shipping UN 2811 (Toxic solids, organic, n.o.s.)[1]

Disposal Code Suggest L1 (Lab Pack) or Incineration profile.

Final Note from the Bench: Always verify these procedures with your institution's Environmental

Health & Safety (EHS) officer. Local regulations (e.g., California Title 22) may impose stricter

requirements than federal guidelines. When in doubt, over-classify the waste to ensure safety.

References
US Environmental Protection Agency (EPA). (2023). Defined Hazardous Waste: Listed and

Characteristic Wastes (40 CFR Part 261). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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